2-Ethyl-6-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-ethyl-6-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C15H21N5O3/c1-6-18-13(21)11-12(17(4)15(18)22)16-14-19(7-8-23-5)9(2)10(3)20(11)14/h6-8H2,1-5H3
• InChI Key: OLNJKMNGVHCNPU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C(=C(N3CCOC)C)C)N(C1=O)C
• Molecular Formula: C15H21N5O3
• Molecular Weight: 319.36 g/mol

Description

2-Ethyl-6-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione, also known as caffeine, is a naturally occurring alkaloid found in various plants such as coffee, tea, and cocoa. Caffeine is widely consumed by humans for its stimulant effects, but it also has various scientific research applications, including its use in biochemical and physiological studies.

Scientific Research Applications

Synthesis Techniques

Research efforts have focused on developing efficient synthesis methods for imidazole derivatives and related compounds. For instance, novel synthesis approaches for 6-enaminopurines have been explored, demonstrating the versatility of imidazole precursors in generating bioactive heterocycles under mild experimental conditions. These methods offer pathways to synthesize compounds with potential biological activity, showcasing the synthetic utility of imidazole derivatives in medicinal chemistry (Carvalho et al., 2004).

Structural Characterization and Modeling

The structural characterization and quantum-mechanical modeling of esters with imidazoquinazoline rings have been conducted, highlighting the importance of these analyses in understanding the physicochemical properties of novel compounds. Such studies not only elucidate the molecular structure but also predict the stability and reactivity of these compounds, which is crucial for designing molecules with desired biological properties (Hęclik et al., 2017).

Biological Activity and Potential Applications

Imidazole derivatives have been synthesized and evaluated for various biological activities, including their potential as ligands for the estrogen receptor and inhibitors of cyclooxygenase enzymes. These compounds exhibit significant biological activities, suggesting their potential in drug development for treating diseases like cancer and inflammatory disorders (Wiglenda et al., 2005).

Molecular Docking Studies

Molecular docking studies of imidazole derivatives have been performed to investigate their interactions with biological targets. These studies aim to identify potential substrate-specific inhibitors by analyzing the binding affinities and modes of action at the molecular level. Such research paves the way for the rational design of more effective and selective therapeutic agents (Li et al., 2009).